Cas no 1592032-90-0 (1-({trans-4-methylcyclohexylamino}methyl)cyclopentan-1-ol)

• Product Name: 1-({trans-4-methylcyclohexylamino}methyl)cyclopentan-1-ol
• CAS No: 1592032-90-0
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 5983696
• PubChem ID: 65105734
• Update Time: 2025-10-28

1-({trans-4-methylcyclohexylamino}methyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-({trans-4-methylcyclohexylamino}methyl)cyclopentan-1-ol
• Cyclopentanol, 1-[[(trans-4-methylcyclohexyl)amino]methyl]-
• 1-({[trans-4-methylcyclohexyl]amino}methyl)cyclopentan-1-ol
• Rel-1-((((1r,4r)-4-methylcyclohexyl)amino)methyl)cyclopentan-1-ol
• AKOS040801265
• 1592032-90-0
• starbld0022424
• 1-({[(1r,4r)-4-methylcyclohexyl]amino}methyl)cyclopentan-1-ol
• F1912-0649
• AKOS014438773

• Inchi： 1S/C13H25NO/c1-11-4-6-12(7-5-11)14-10-13(15)8-2-3-9-13/h11-12,14-15H,2-10H2,1H3/t11-,12-
• InChI Key： LDTXKXHYAUQMAK-HAQNSBGRSA-N
• SMILES： C1(CN[C@@H]2CC[C@@H](C)CC2)(O)CCCC1

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 0.99±0.1 g/cm3(Predicted)
• Boiling Point: 319.4±15.0 °C(Predicted)
• pka: 14.92±0.20(Predicted)

Additional information on 1-({trans-4-methylcyclohexylamino}methyl)cyclopentan-1-ol

Comprehensive Overview of 1-({trans-4-methylcyclohexylamino}methyl)cyclopentan-1-ol (CAS No. 1592032-90-0)

In the realm of organic chemistry, 1-({trans-4-methylcyclohexylamino}methyl)cyclopentan-1-ol (CAS No. 1592032-90-0) stands out as a compound of significant interest due to its unique structural properties and potential applications. This molecule, characterized by its cyclopentanol core and trans-4-methylcyclohexylamino substituent, has garnered attention in pharmaceutical and material science research. Its steric configuration and hydrogen-bonding capabilities make it a versatile candidate for drug design and synthesis.

The compound's molecular structure features a cyclopentane ring with a hydroxyl group at the 1-position, enhancing its solubility in polar solvents. The trans-4-methylcyclohexylamino moiety introduces a chiral center, which is critical for enantioselective reactions. Researchers are particularly intrigued by its potential role in asymmetric catalysis and bioactive molecule development. Recent studies highlight its utility in creating novel ligands for metal complexes, which are pivotal in green chemistry initiatives.

From a synthetic perspective, 1-({trans-4-methylcyclohexylamino}methyl)cyclopentan-1-ol is often synthesized via reductive amination of cyclopentanone derivatives, followed by stereoselective reduction. This process underscores the importance of chiral auxiliaries and catalytic hydrogenation in modern organic synthesis. The compound's stability under ambient conditions and low toxicity profile further bolster its appeal for industrial applications.

In the context of current trends, the demand for sustainable chemical processes has placed compounds like 1-({trans-4-methylcyclohexylamino}methyl)cyclopentan-1-ol in the spotlight. Its potential as a building block for biodegradable polymers aligns with the global push toward eco-friendly materials. Additionally, its role in drug discovery is being explored, particularly in targeting G-protein-coupled receptors (GPCRs), a hot topic in medicinal chemistry.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are routinely employed to characterize this compound. These methods confirm its high purity and structural integrity, which are essential for research and development. The compound's logP value and partition coefficient data are also critical for predicting its behavior in biological systems.

As the scientific community continues to explore 1-({trans-4-methylcyclohexylamino}methyl)cyclopentan-1-ol, its applications in nanotechnology and smart materials are emerging. For instance, its incorporation into self-assembling monolayers (SAMs) could revolutionize sensor technology. Furthermore, its biocompatibility makes it a candidate for drug delivery systems, addressing a key challenge in modern therapeutics.

In conclusion, 1-({trans-4-methylcyclohexylamino}methyl)cyclopentan-1-ol (CAS No. 1592032-90-0) represents a multifaceted compound with broad implications across chemistry and beyond. Its structural elegance and functional versatility ensure its relevance in cutting-edge research, making it a subject of ongoing investigation and innovation.